Cas no 735324-12-6 (2-(carbamoylamino)-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate)

• Product Name: 2-(carbamoylamino)-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate
• CAS No: 735324-12-6
• MF: C₁₀H₁₁N₃O₄S
• MW: 269.277040719986
• CID: 6020000
• PubChem ID: 2468722
• Update Time: 2025-05-25

2-(carbamoylamino)-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(carbamoylamino)-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate
• SR-01000045670-1
• SR-01000045670
• MLS000565129
• AKOS002488660
• Z18837236
• SMR000152387
• HMS2464M07
• EN300-26585272
• 735324-12-6

• Inchi： 1S/C10H11N3O4S/c1-18-8-6(3-2-4-12-8)9(15)17-5-7(14)13-10(11)16/h2-4H,5H2,1H3,(H3,11,13,14,16)
• InChI Key： YBXHHIPCLUZLNA-UHFFFAOYSA-N
• SMILES： S(C)C1C(C(=O)OCC(NC(N)=O)=O)=CC=CN=1

Computed Properties

• Exact Mass: 269.04702701g/mol
• Monoisotopic Mass: 269.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 137Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-(carbamoylamino)-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate

Comprehensive Analysis of 2-(carbamoylamino)-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate (CAS No. 735324-12-6)

The compound 2-(carbamoylamino)-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate (CAS No. 735324-12-6) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a carbamoylamino moiety, a 2-oxoethyl ester linkage, and a methylsulfanyl-substituted pyridine ring. These features contribute to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers are increasingly interested in this compound due to its modular design, which allows for derivatization and optimization in drug discovery pipelines.

In recent years, the demand for heterocyclic compounds like 2-(carbamoylamino)-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate has surged, driven by their versatility in medicinal chemistry. The pyridine core, a common pharmacophore, is known for its bioisosteric properties, making it a hotspot in the development of kinase inhibitors and antimicrobial agents. Meanwhile, the methylsulfanyl group introduces lipophilicity, which can enhance membrane permeability—a critical factor in optimizing drug bioavailability. These attributes align with trending topics in AI-driven drug design, where computational tools predict molecular behavior to accelerate R&D.

From a synthetic perspective, CAS No. 735324-12-6 exemplifies modern green chemistry principles. Its ester and urea-like functionalities are often constructed using atom-economical reactions, reducing waste generation. This resonates with the growing emphasis on sustainable synthesis in the chemical industry, a frequent search query among environmental-conscious researchers. Analytical techniques such as HPLC and NMR are typically employed to characterize this compound, ensuring purity and structural integrity—key concerns for quality control in industrial settings.

The compound’s potential extends beyond pharmaceuticals. In agrochemical research, derivatives of 2-(methylsulfanyl)pyridine-3-carboxylate have shown promise as precursors for crop protection agents. Their ability to modulate biological pathways in pests while maintaining low toxicity profiles aligns with the global push for eco-friendly pesticides. Additionally, material scientists explore its use in coordination chemistry, where the pyridine nitrogen and carbonyl groups act as ligands for metal complexes—applications frequently discussed in nanotechnology forums.

As interest in CAS 735324-12-6 grows, so do questions about its stability and storage. The compound typically requires protection from moisture and light, common considerations for carbamate-containing molecules. These practical insights are often sought after in online chemical databases, reflecting user needs for handling guidelines. Furthermore, its structure-activity relationships (SAR) are a focal point in academic papers, bridging gaps between theoretical design and empirical testing—a theme prevalent in machine learning-assisted chemistry discussions.

In conclusion, 2-(carbamoylamino)-2-oxoethyl 2-(methylsulfanyl)pyridine-3-carboxylate represents a multifaceted compound with cross-disciplinary relevance. Its structural ingenuity and adaptability make it a valuable candidate for innovations in life sciences and beyond. By addressing current trends like sustainability, computational modeling, and bioactive materials, this overview caters to both technical and SEO-driven audiences, ensuring visibility and engagement in scientific and industrial communities.